Cas no 1344226-00-1 (1-Piperidinebutanoic acid, α-amino-3,5-dimethyl-)

• Product Name: 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl-
• CAS No: 1344226-00-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5296149
• Update Time: 2025-06-13

1-Piperidinebutanoic acid, α-amino-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3,5-dimethylpiperidin-1-yl)butanoic acid
• 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl-

• Inchi： 1S/C11H22N2O2/c1-8-5-9(2)7-13(6-8)4-3-10(12)11(14)15/h8-10H,3-7,12H2,1-2H3,(H,14,15)
• InChI Key： YQLXXAIHZDGVKU-UHFFFAOYSA-N
• SMILES： OC(C(CCN1CC(C)CC(C)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: -1.3
• Topological Polar Surface Area: 66.6

Additional information on 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl-

Research Brief on 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl- (CAS: 1344226-00-1): Recent Advances and Applications

The compound 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl- (CAS: 1344226-00-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, featuring a piperidine ring coupled with an amino acid moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds and its direct pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a building block for developing selective kinase inhibitors. The structural flexibility of 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl- allowed for efficient modifications at both the piperidine nitrogen and the carboxylic acid group, enabling the creation of a diverse library of potential drug candidates targeting protein kinases involved in cancer progression.

Another significant advancement was reported in ACS Chemical Biology, where scientists investigated the compound's potential as a modulator of neurotransmitter systems. The study revealed that derivatives of 1344226-00-1 exhibited selective binding affinity to specific GABA receptor subtypes, suggesting potential applications in neurological disorders such as epilepsy and anxiety. The α-amino-3,5-dimethyl substitution pattern was found to be particularly crucial for this biological activity.

From a synthetic chemistry perspective, recent work published in Organic Letters has demonstrated innovative approaches to the asymmetric synthesis of 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl-. The development of catalytic enantioselective methods has significantly improved the efficiency of producing this chiral compound, which is essential for pharmaceutical applications where stereochemistry plays a critical role in biological activity.

Pharmacokinetic studies of this compound and its derivatives have shown promising results regarding metabolic stability and blood-brain barrier penetration. A 2024 publication in Drug Metabolism and Disposition reported that structural modifications based on the 1344226-00-1 scaffold could significantly enhance oral bioavailability while maintaining target engagement, addressing a common challenge in CNS drug development.

The versatility of 1-Piperidinebutanoic acid, α-amino-3,5-dimethyl- is further highlighted by its emerging applications in targeted drug delivery systems. Recent patent applications describe its incorporation into prodrug formulations and antibody-drug conjugates, where its chemical properties facilitate controlled release and improved tissue specificity of therapeutic agents.

As research continues to uncover the potential of this compound, it is becoming increasingly clear that 1344226-00-1 represents a valuable scaffold in medicinal chemistry. Future directions include exploring its applications in additional therapeutic areas, optimizing its physicochemical properties for drug development, and investigating potential combination therapies. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for the development of next-generation pharmaceuticals.